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Compound of Interest

Compound Name: 7-Methylisatin

Cat. No.: B072143 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 7-Methylisatin in a laboratory setting. The information is

intended for researchers, scientists, and professionals in drug development to ensure the safe

management of this chemical.

Hazard Identification and Classification
7-Methylisatin is classified with the following hazards under the Globally Harmonized System

(GHS)[1][2]:

Acute toxicity, Oral (Category 4): H302 - Harmful if swallowed[1][2].

Serious eye irritation (Category 2A): H319 - Causes serious eye irritation[1].

Signal Word: Warning

Hazard Pictogram:
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Property Value

Chemical Name 7-methyl-1H-indole-2,3-dione

Synonyms 7-Methylisatin, 7-methylindoline-2,3-dione

CAS Number 1127-59-9

Molecular Formula C₉H₇NO₂

Molecular Weight 161.16 g/mol

Appearance Light yellow to Orange powder/crystal

Melting Point 265 °C (decomposes)

Solubility
Sparingly soluble in water; soluble in polar

organic solvents like DMF, DMSO, and ethanol.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal

safety.

Equipment Specifications Purpose

Eye and Face Protection
Chemical safety goggles with

side-shields or a face shield.

To protect against splashes

and eye irritation.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile rubber).
To prevent skin contact.

Skin and Body Protection

Laboratory coat and, if

necessary, impervious

clothing.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or if irritation is experienced.

To prevent inhalation of dust.
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Proper handling and disposal of 7-Methylisatin are critical to prevent accidents and

environmental contamination. The following step-by-step guidance outlines the recommended

procedures.

Handling and Storage:

Ventilation: Always handle 7-Methylisatin in a well-ventilated area, preferably within a

chemical fume hood.

Avoid Dust Formation: Take measures to avoid the formation and inhalation of dust.

Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands

thoroughly after handling.

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.

Spill and First Aid Procedures:

If on Skin: Take off contaminated clothing immediately. Wash off with soap and plenty of

water. Consult a doctor.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

If Swallowed: Rinse mouth with water. Do not induce vomiting. Get medical help.

In Case of Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.

Disposal Plan:

Waste Classification: 7-Methylisatin and any contaminated materials (e.g., gloves, weighing

paper) should be treated as hazardous chemical waste.

Containerization: Collect waste in a suitable, closed, and clearly labeled container. The label

should include "Hazardous Waste" and the chemical name.

Disposal Route: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, state, and federal regulations. Do not dispose of down the drain or
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in regular trash.

Professional Disposal: Engage a licensed professional waste disposal service for final

disposal.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for handling 7-Methylisatin, from

preparation to disposal.
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Workflow for Safe Handling of 7-Methylisatin
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Caption: Workflow for Safe Handling of 7-Methylisatin.
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Potential Signaling Pathway Involvement
7-Methylisatin has been identified as a potential inhibitor of glycogen synthase kinase-3β

(GSK-3β), a key enzyme in the Wnt/β-catenin signaling pathway. This pathway is crucial for cell

proliferation and development.

Inhibition of Wnt/β-catenin Pathway by 7-Methylisatin
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Caption: Potential inhibition of the Wnt/β-catenin pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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